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Compound of Interest

Compound Name: Fluxapyroxad-N-desmethyl!
CAS No.: 2056235-52-8
Cat. No.: B1436393
Get Quote
. J

Executive Strategic Overview

In the development of succinate dehydrogenase inhibitor (SDHI) fungicides, the stability of the
amide bond is critical. Fluxapyroxad undergoes metabolic N-demethylation in mammalian
systems to form M700F008 (Fluxapyroxad-N-desmethyl).[1]

Core Conclusion: Regulatory bodies (EFSA, JMPR, EPA) have concluded that M700F008
possesses comparable toxicity to the parent compound. Consequently, the residue definition
for risk assessment in animal commodities typically includes both the parent and M700F008
(expressed as parent equivalents).[2]

e Primary Target Organs: Liver (hepatocellular hypertrophy) and Thyroid (secondary follicular
hypertrophy).

o Genotoxicity: Both compounds are non-genotoxic.[2][3]

e Risk Implication: The removal of the methyl group on the pyrazole ring does not significantly
detoxify the molecule, necessitating its inclusion in the Total Radioactive Residue (TRR) for
safety thresholds.
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Chemical & Metabolic Context
The transformation from Parent to M700F008 is a Phase | metabolic reaction mediated by

Cytochrome P450 enzymes (primarily in the liver).

o Parent: 3-(difluoromethyl)-1-methyl-N-(3',4',5'-trifluoro[1,1'-biphenyl]-2-yl)-1H-pyrazole-4-
carboxamide

e Metabolite (M700F008): 3-(difluoromethyl)-N-(3',4',5'-trifluoro[1,1'-biphenyl]-2-yl)-1H-
pyrazole-4-carboxamide[1][4][5]

Visualization: Metabolic Pathway & Fate

The following diagram illustrates the demethylation pathway and subsequent conjugation,
highlighting the persistence of the toxicophore.
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Caption: Fluxapyroxad metabolism showing the formation of the equipotent M700F008
metabolite via N-demethylation.[1][3]

Comparative Toxicological Profile

The data below synthesizes findings from rat, mouse, and rabbit studies. The similarity in
endpoints confirms the "toxicological equivalence" hypothesis.

Table 1: Quantitative Toxicity Comparison
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Endpoint

Fluxapyroxad
(Parent)

M700F008 (N-
desmethyl)

Comparative
Insight

Acute Oral LD50 (Rat)

> 2,000 mg/kg bw

> 2,000 mg/kg bw

Equipotent: Both are
low acute toxicity
(Category 1I/1V).[3]

No mutagenic concern

Genotoxicity (Ames) Negative Negative )
for either.
Liver (Hypertrophy), ] Same Mode of Action
Target Organ (Rat) ) Liver (Hypertrophy)
Thyroid (MOA).
Values are in the
~7.5 - 10 mg/kg
NOAEL (90-Day Rat) ~7.5 mg/kg bw/day same order of
bw/day

magnitude.

Developmental

Toxicity

NOAEL: 25 mg/kg
(Rat)

Bridged to Parent
Data

Metabolite does not
present new

teratogenic hazards.

[2]

Mechanistic Analysis[6][7]

 Liver Effects: Both compounds induce hepatocellular hypertrophy and increase liver weight.

This is an adaptive response (enzyme induction) that can progress to toxicity at high doses.

e Thyroid Effects: In rats, the induction of hepatic UDP-glucuronosyltransferase (UDPGT)

increases the clearance of thyroxine (T4). The pituitary responds by increasing TSH, leading

to thyroid follicular hypertrophy. Note: This mechanism is generally considered rat-specific

and less relevant to humans, but it dictates the NOAEL.

Experimental Protocols for Comparative

Assessment

To validate the toxicity profile of M700F008 against the parent, two critical workflows are used.
These protocols are designed to be self-validating—meaning they include internal controls that
confirm the assay is working correctly.
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Protocol A: In Vitro Metabolic Stability & Metabolite
Confirmation

Purpose: To confirm the rate of M700F008 formation and ensure the test system (microsomes)
mimics in vivo conditions.

Reagents:
e Pooled Rat Liver Microsomes (RLM) (20 mg/mL protein).

o NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL
G6P dehydrogenase).

e Test Compounds: Fluxapyroxad (1 uM) and Positive Control (e.g., Testosterone).
Step-by-Step Workflow:

¢ Pre-incubation: Mix 475 uL of Phosphate Buffer (100 mM, pH 7.4) with 25 pL RLM. Spiked
with Fluxapyroxad (final conc 1 pM). Incubate at 37°C for 5 mins.

o Causality: Pre-warming ensures enzymes are at optimal kinetic temperature before
reaction start.

e Initiation: Add 50 pL of NADPH regenerating system.

o Control: Run a parallel sample replacing NADPH with buffer (Minus-Cofactor Control) to
rule out non-enzymatic degradation.

e Sampling: At T=0, 15, 30, and 60 mins, remove 50 uL aliquots.

» Quenching: Immediately dispense into 150 pL ice-cold Acetonitrile (containing Internal
Standard).

o Causality: Rapid protein precipitation stops metabolism instantly, preserving the T=x
profile.

e Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS (MRM mode).
Monitor transition for Parent and M700F008.
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Protocol B: 28-Day Repeated Dose Toxicity (Bridging
Study)

Purpose: To experimentally verify if M700F008 deviates from the parent's toxicity profile (OECD
407).

Study Design:
o Species: Wistar Rats (5/sex/group).

e Groups: Vehicle Control, Low Dose (Fluxapyroxad), High Dose (Fluxapyroxad), High Dose
(M700F008).

Key Readouts & Validation:

 Clinical Chemistry (Day 29):
o Measure ALT, AST, ALP (Liver damage markers).
o Measure T3, T4, TSH (Thyroid axis).

o Validation: If Parent High Dose does not show increased liver weight/enzymes, the dose
was too low to challenge the system, invalidating the comparison.

o Histopathology:

o Fix liver and thyroid in 10% neutral buffered formalin.

o Score for Centrilobular Hypertrophy (Liver) and Follicular Cell Hypertrophy (Thyroid).
 Statistical Bridging:

o Calculate the Margin of Exposure (MOE). If the NOAEL of M700F008 is

the NOAEL of Fluxapyroxad, the metabolite is considered "no more toxic" than the parent.

Visualization: Toxicity Testing Logic
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This decision tree illustrates how researchers determine if a separate risk assessment is
needed for the metabolite.
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Caption: Decision tree for establishing toxicological equivalence between Fluxapyroxad and
M700F008.

Regulatory Consensus & Reference Values

For drug development and residue tracking, the following values are the industry standard as
established by JMPR and EFSA.

o ADI (Acceptable Daily Intake): 0—0.02 mg/kg bw (Based on Parent chronic rat study).[2]
o ARD (Acute Reference Dose): 0.3 mg/kg bw (Based on developmental rabbit study).[2]

o Residue Definition (Animal): Sum of Fluxapyroxad + M700F008 (expressed as
Fluxapyroxad).[2][4]

Why this matters: When analyzing animal tissues (meat, liver, fat), you cannot simply test for
the parent. You must develop an analytical method (typically LC-MS/MS) that quantifies
M700F008, converts its mass to parent equivalents (Molecular Weight Factor ~1.04), and sums
them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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